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Compound of Interest

Compound Name: Chlorbicyclen

Cat. No.: B1668709 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Chlorbicyclen, an organochlorine insecticide, building on a foundation of safety

and regulatory compliance.

Immediate Safety and Logistical Information
Chlorbicyclen is a hazardous substance that requires careful handling. Personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, a lab coat, and a

respirator, should be worn at all times when managing this compound to prevent exposure. All

handling of Chlorbicyclen waste should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Waste contaminated with Chlorbicyclen must be segregated from general laboratory waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The label should

include the full chemical name, CAS number (2550-75-6), and appropriate hazard symbols.

Store this container in a designated hazardous waste accumulation area, away from

incompatible materials, until it is ready for disposal.

Quantitative Data Summary
To facilitate a clear understanding of Chlorbicyclen's properties and hazards, the following

table summarizes key quantitative data.
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Parameter Value/Information Source

CAS Number 2550-75-6 [1][2]

Molecular Formula C₉H₆Cl₈ [1][2][3]

Molecular Weight 397.77 g/mol

Physical State Solid

GHS Hazard Classification

Toxic if swallowed (Acute Tox.

3), Toxic in contact with skin

(Acute Tox. 3), Fatal if inhaled

(Acute Tox. 2)

LD50 (Oral, Rat)

A specific LD50 value for

Chlorbicyclen is not readily

available in public literature.

However, its GHS classification

indicates high toxicity.

Hazardous Waste Classification
Proper classification of hazardous waste is a critical step for compliant disposal. While a

specific U.S. Environmental Protection Agency (EPA) hazardous waste code for Chlorbicyclen
is not explicitly listed in the search results, as a chlorinated pesticide, it should be managed as

a hazardous waste. Depending on its form and concentration, it may be classified under:

F-listed wastes (F027): Discarded unused formulations containing tri-, tetra-, or

pentachlorophenol or discarded unused formulations containing compounds derived from

these chlorophenols.

Characteristic Wastes: If the waste exhibits characteristics of toxicity, it would be assigned a

"D" code. Given its GHS classification, this is a likely scenario.

Consult with your institution's Environmental Health and Safety (EHS) department to determine

the appropriate waste codes for your specific circumstances.
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The recommended and most effective method for the disposal of organochlorine pesticides like

Chlorbicyclen is high-temperature incineration. This process ensures the complete destruction

of the hazardous compounds.

Step-by-Step Disposal Procedure:

Collection: Collect all Chlorbicyclen waste, including contaminated labware and PPE, in the

designated hazardous waste container.

Labeling: Ensure the container is accurately and securely labeled.

Storage: Store the container in your laboratory's designated hazardous waste accumulation

area.

Scheduling Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not attempt to dispose of Chlorbicyclen via standard laboratory drains

or as regular solid waste.

Manifesting: Your EHS department will handle the proper manifesting and transportation of

the waste to a licensed hazardous waste disposal facility.

Experimental Protocol: High-Temperature
Incineration
The following provides a detailed methodology for the high-temperature incineration of

organochlorine pesticide waste. This process should only be carried out by trained

professionals in a licensed facility.

Pre-treatment: The waste may be blended with other combustible materials to ensure

efficient and complete combustion.

Primary Combustion: The waste is introduced into a primary combustion chamber, which is

operated at a temperature of at least 1000°C.

Secondary Combustion: The gaseous byproducts from the primary chamber are fed into a

secondary combustion chamber with a retention time of at least two seconds to ensure the

complete destruction of any remaining organic compounds.
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Gas Scrubbing: The off-gases from the secondary chamber are passed through a series of

scrubbers to remove and neutralize acidic gases, such as hydrogen chloride, and other

pollutants.

Ash Disposal: The resulting ash is tested to confirm that it is non-hazardous before being

disposed of in a sanitary landfill.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Chlorbicyclen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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